M3 versus M2 Subtype Selectivity
MK-0969 (compound 15y) exhibits a Ki of 2.8 nM at human muscarinic M3 receptors and a Ki of 530 nM at human M2 receptors, yielding a 190-fold selectivity ratio in a direct human radioligand binding assay [1]. This selectivity is achieved through the difluorocyclopentyl pharmacophore, which the original medicinal chemistry program demonstrated to be essential for M2-sparing activity [1]. By comparison, tiotropium—the prototypical inhaled LAMA—displays approximately 6–10-fold M3/M2 selectivity (M3 Ki ≈ 0.01–0.1 nM; M2 Ki ≈ 0.08–0.5 nM) [2]. Aclidinium bromide binds M1–M5 subtypes with similar potency and achieves M3 preference only kinetically, not through affinity discrimination [2]. Umeclidinium exhibits M3 Ki values of 0.05–0.16 nM with modest M2/M3 discrimination [2]. The 190-fold ratio for MK-0969 represents an order-of-magnitude selectivity advantage over these clinical LAMAs, directly relevant for experiments where M2-mediated bradycardia or cardiac conduction effects must be excluded [1][3].
| Evidence Dimension | M3/M2 subtype selectivity ratio (Ki M2 / Ki M3) measured by human radioligand binding |
|---|---|
| Target Compound Data | MK-0969: M3 Ki = 2.8 nM; M2 Ki = 530 nM; Selectivity ratio = 190-fold |
| Comparator Or Baseline | Tiotropium: M3/M2 selectivity ≈ 6–10-fold; Aclidinium: M3/M2 selectivity ≈ 1 (kinetically favored); Umeclidinium: M3/M2 selectivity ≈ 2–4-fold |
| Quantified Difference | MK-0969 selectivity ratio is 19–32× higher than tiotropium; >100× higher than aclidinium; 48–95× higher than umeclidinium |
| Conditions | Human recombinant M3 and M2 receptor binding assays; [³H]-N-methylscopolamine displacement (MK-0969 data from Mase et al., J. Med. Chem. 2000; comparator data from Table 3, NCBI Bookshelf; Cazzola et al., Pharmacol. Rev. 2012) |
Why This Matters
M2 receptor antagonism in cardiac tissue causes tachycardia and conduction disturbances; MK-0969's 190-fold selectivity window provides a significantly wider safety margin for in vivo studies where cardiovascular confounds must be excluded.
- [1] Mase T, Hara H, Naito R, et al. A Potent, Long-Acting, Orally Active (2R)-2-[(1R)-3,3-Difluorocyclopentyl]-2-hydroxy-2-phenylacetamide: A Novel Muscarinic M3 Receptor Antagonist with High Selectivity for M3 over M2 Receptors. Journal of Medicinal Chemistry. 2000;43(26):5017-5029. doi:10.1021/jm0003135 View Source
- [2] Table 3: Key Characteristics of Tiotropium, Aclidinium, Glycopyrronium, and Umeclidinium. In: Pharmacology and Therapeutics of Bronchodilators. NCBI Bookshelf. View Source
- [3] BindingDB Entry ID 5312: Muscarinic acetylcholine receptor M3 — (2R)-N-[1-(6-aminopyridin-2-ylmethyl)piperidin-4-yl]-2-[(1R)-3,3-difluorocyclopentyl]-2-hydroxy-2-phenylacetamide. Ki = 2.8 nM. View Source
